![molecular formula C10H12BNO3 B1426771 4-Cyano-3-isopropoxyphenylboronic acid CAS No. 2096339-85-2](/img/structure/B1426771.png)
4-Cyano-3-isopropoxyphenylboronic acid
Overview
Description
4-Cyano-3-isopropoxyphenylboronic acid (CIPB) is an organic compound composed of a phenyl group attached to a boronic acid group, with a cyano group and an isopropoxy group on the phenyl ring. CIPB is a versatile compound with a wide range of applications in the fields of chemistry, biochemistry, and biotechnology. It is used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and industrial chemicals. It is also used as an intermediate in the synthesis of other organic compounds, and as a catalyst in chemical reactions. CIPB has been used in a variety of scientific research applications, including the study of biochemical and physiological effects, and the development of lab experiments.
Scientific Research Applications
Suzuki-Miyaura Cross-Coupling Reactions
4-Cyano-3-isopropoxyphenylboronic acid: is a valuable reagent in Suzuki-Miyaura cross-coupling reactions, which are widely used for creating carbon-carbon bonds in organic synthesis . This reaction is particularly useful due to its mild conditions and tolerance of various functional groups, making it a staple in pharmaceutical and agrochemical manufacturing.
Optoelectronic Properties
This compound has been studied for its optoelectronic properties, which are important for the development of organic light-emitting diodes (OLEDs) and other electronic devices . The cyano group contributes to the electron-accepting ability, enhancing the material’s performance.
properties
IUPAC Name |
(4-cyano-3-propan-2-yloxyphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BNO3/c1-7(2)15-10-5-9(11(13)14)4-3-8(10)6-12/h3-5,7,13-14H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRTVNVUITJLVSU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)C#N)OC(C)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501225171 | |
Record name | Boronic acid, B-[4-cyano-3-(1-methylethoxy)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501225171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyano-3-isopropoxyphenylboronic acid | |
CAS RN |
2096339-85-2 | |
Record name | Boronic acid, B-[4-cyano-3-(1-methylethoxy)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2096339-85-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Boronic acid, B-[4-cyano-3-(1-methylethoxy)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501225171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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